N-(4-chlorophenyl)-N'-(2,2-diphenylethyl)thiourea

• IUPAC Name: 1-(4-chlorophenyl)-3-(2,2-diphenylethyl)thiourea
• InChI: InChI=1S/C21H19ClN2S/c22-18-11-13-19(14-12-18)24-21(25)23-15-20(16-7-3-1-4-8-16)17-9-5-2-6-10-17/h1-14,20H,15H2,(H2,23,24,25)
• InChI Key: XEJJWFIBWWIWKO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(CNC(=S)NC2=CC=C(C=C2)Cl)C3=CC=CC=C3
• Molecular Formula: C21H19ClN2S
• Molecular Weight: 366.9 g/mol

Description

N-(4-chlorophenyl)-N'-(2,2-diphenylethyl)thiourea, commonly known as DCE or Diuron, is a herbicide that is widely used in agriculture to control weeds. It was first synthesized in the 1950s and has since become one of the most popular herbicides in the world. Despite its widespread use, there is still much to learn about the synthesis, mechanism of action, and physiological effects of DCE.

Mechanism of Action

The mechanism of action of DCE involves the inhibition of photosynthesis in plants. DCE inhibits the electron transport chain in photosystem II, which leads to the production of reactive oxygen species and ultimately results in the death of the plant. The exact mechanism of DCE's inhibition of photosynthesis is still not fully understood, and further research is needed to elucidate the details of this process.
Biochemical and Physiological Effects
DCE has been found to have a range of biochemical and physiological effects on plants. In addition to its inhibition of photosynthesis, DCE has also been found to affect the activity of enzymes involved in plant metabolism and to alter the expression of genes involved in stress response pathways. DCE has also been found to affect the growth and development of plants, leading to stunted growth and reduced seed production.

Advantages and Limitations for Lab Experiments

One of the advantages of using DCE in laboratory experiments is its well-established herbicidal properties. This makes it a useful tool for studying the effects of herbicides on plants. However, one of the limitations of using DCE is its potential toxicity to non-target organisms, including humans and wildlife. Careful handling and proper disposal of DCE are essential to minimize the risk of exposure.

Future Directions

There are several future directions for research on DCE. One area of interest is the development of more effective and environmentally friendly herbicides that can replace DCE. Another area of research is the investigation of the potential health effects of DCE on humans and wildlife, particularly with regard to its potential to disrupt endocrine function. Finally, further research is needed to elucidate the details of the mechanism of action of DCE and to identify potential targets for herbicide development.

Synthesis Methods

The synthesis of DCE involves the reaction of 4-chloroaniline with 2,2-diphenylethyl isothiocyanate in the presence of a base. The resulting product is then purified by recrystallization. The synthesis of DCE has been extensively studied, and various modifications to the reaction conditions have been proposed to improve the yield and purity of the final product.

Scientific Research Applications

DCE has been extensively studied for its herbicidal properties, and numerous studies have investigated its efficacy in controlling various weeds. DCE has been found to be effective against a wide range of weeds, including annual and perennial grasses, broadleaf weeds, and sedges. In addition to its herbicidal properties, DCE has also been investigated for its potential as a fungicide and insecticide.